N-(3-chloro-4-fluorophenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]oxamide
• InChI: InChI=1S/C20H18ClFN4O2/c1-26-18(9-11-24-26)14-4-2-13(3-5-14)8-10-23-19(27)20(28)25-15-6-7-17(22)16(21)12-15/h2-7,9,11-12H,8,10H2,1H3,(H,23,27)(H,25,28)
• InChI Key: XNVLRNSOFJKXRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C20H18ClFN4O2
• Molecular Weight: 400.8 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions. For instance, the synthesis of a related fluorinated pyrazole was performed via a two-step reaction: first, the synthesis of pyrazoline was performed via a one-pot three-component reaction under microwave irradiation, and then the synthesis of pyrazole was performed via oxidative aromatization of pyrazoline under conventional heating.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis. The compound likely contains a pyrazole ring bound to a phenyl group, which is a common structure in many organic compounds.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization to the corresponding pyrazole molecules.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-(3-chloro-4-fluorophenyl)-N’-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide:

Neurological Disorders

This compound has shown potential as a positive allosteric modulator (PAM) of the metabotropic glutamate receptor 4 (mGlu4) . Research indicates that mGlu4 PAMs can be beneficial in treating neurological disorders such as Parkinson’s disease . .

Antileishmanial Activity

Pyrazole derivatives, including this compound, have been evaluated for their antileishmanial properties . .

Antimalarial Activity

Similarly, this compound has been investigated for its antimalarial properties . Research has demonstrated that pyrazole derivatives can suppress the growth of Plasmodium species, which are responsible for malaria. .

Antimicrobial Properties

Pyrazole derivatives are known for their antimicrobial activities . This compound has been studied for its ability to inhibit the growth of various microbial strains, including bacteria and fungi. .

Anti-inflammatory Effects

The compound has also been explored for its anti-inflammatory properties . Pyrazole derivatives can reduce inflammation, making them useful in treating inflammatory diseases. .

Antioxidant Activity

Research has shown that pyrazole derivatives possess antioxidant properties . This compound can neutralize free radicals, thereby protecting cells from oxidative stress. .

Antitumor Activity

The compound has been investigated for its antitumor properties . Pyrazole derivatives can inhibit the growth of cancer cells, making them potential candidates for cancer therapy. .

Analgesic Effects

Lastly, this compound has been studied for its analgesic properties . Pyrazole derivatives can alleviate pain, making them useful in pain management. .

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, given the known activities of similar compounds. For instance, pyrazoles and their derivatives have been used for their antimicrobial, anti-tuberculosis, anti-inflammatory, antioxidant, anti-tumor, cytotoxicity activity, and analgesic functions. Further studies could also explore its potential use in medicinal chemistry, given the beneficial properties of fluorinated compounds.